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Compound of Interest

Compound Name: 2-Iodo-4-nitroaniline

Cat. No.: B1222051 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Iodo-4-nitroaniline

For researchers, scientists, and professionals engaged in drug development, a thorough

understanding of the physicochemical properties of chemical compounds is fundamental. This

guide provides a detailed overview of the melting and boiling points of 2-Iodo-4-nitroaniline,

including experimental protocols for their determination.

Physicochemical Data of 2-Iodo-4-nitroaniline
Quantitative data for 2-Iodo-4-nitroaniline is summarized in the table below for ease of

reference and comparison.

Property Value Source

Melting Point 105-109 °C [1][2][3]

Boiling Point 377.6 ± 27.0 °C (Predicted) [1]

Molecular Formula C6H5IN2O2 [1][4]

Molecular Weight 264.02 g/mol [1][4]

CAS Number 6293-83-0 [1][2]

Appearance Yellow Solid [1]

Solubility Methanol [1]
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Experimental Protocols
The determination of melting and boiling points are crucial for the characterization and purity

assessment of chemical compounds.[5]

Melting Point Determination (Capillary Method)
The capillary method is a common and straightforward technique for determining the melting

point of a solid organic compound.[6]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the

temperature at which the solid transforms into a liquid is observed and recorded.[6] Pure

crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C, whereas

impurities can lead to a depression and broadening of the melting point range.

Procedure:

Sample Preparation: Ensure the 2-Iodo-4-nitroaniline sample is completely dry and finely

powdered.[6]

Capillary Tube Packing: A small amount of the powdered sample is introduced into a

capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample to a

height of 2-4 mm.[7]

Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, such as a

DigiMelt unit or a Thiele tube.[8]

Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point. The heating rate is then reduced to about 1-2°C per minute to allow

for accurate observation.[7]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a liquid is recorded as the end of the melting range.[7]

Boiling Point Determination (Micro-Reflux Method)
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For determining the boiling point of a liquid, especially when only a small sample is available,

the micro-reflux method is suitable.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. At this temperature, the liquid and vapor phases are in

equilibrium.

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a test tube.[9]

Apparatus Setup: A thermometer is positioned in the test tube with the bulb just above the

liquid surface to measure the vapor temperature. An inverted capillary tube (sealed at the

top) is also placed in the liquid. The apparatus is gently heated.

Heating and Observation: As the liquid is heated, a stream of bubbles will emerge from the

inverted capillary tube.[9] The heating is then stopped.

Recording: The temperature at which the bubbling stops and the liquid begins to be drawn

into the capillary tube is recorded as the boiling point.[9]

Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for the determination of the

physicochemical properties discussed.
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Workflow for Physicochemical Property Determination
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Insert into Apparatus
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Record Boiling Point
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Caption: Experimental workflows for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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